Cas no 53589-27-8 (5-Acetyl-2-aminobenzoic acid)
5-Acetyl-2-aminobenzoic acid structure
Product Name:5-Acetyl-2-aminobenzoic acid
CAS No:53589-27-8
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD20643937
CID:2951211
Update Time:2025-08-02
5-Acetyl-2-aminobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-乙酰基邻氨基苯甲酸
- 5-Acetyl-2-aminobenzoic acid
- 2-Amino-5-acetylbenzoic acid
- 5-acetyl-2-aminobenzoicacid
- CL9602
- A856533
-
- MDL： MFCD20643937
- Inchi： 1S/C9H9NO3/c1-5(11)6-2-3-8(10)7(4-6)9(12)13/h2-4H,10H2,1H3,(H,12,13)
- InChI Key： UHAJXWNQVHUJAH-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC(=C(C(=O)O)C=1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 227
- XLogP3: 0.6
- Topological Polar Surface Area: 80.4
Experimental Properties
- Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
5-Acetyl-2-aminobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A577110-50mg |
2-Amino-5-Acetylbenzoic Acid |
53589-27-8 | 50mg |
$ 58.00 | 2023-04-19 | ||
| TRC | A577110-100mg |
2-Amino-5-Acetylbenzoic Acid |
53589-27-8 | 100mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A577110-500mg |
2-Amino-5-Acetylbenzoic Acid |
53589-27-8 | 500mg |
$ 328.00 | 2023-04-19 | ||
| TRC | A577110-250mg |
2-Amino-5-Acetylbenzoic Acid |
53589-27-8 | 250mg |
$ 184.00 | 2023-04-19 | ||
| TRC | A577110-1g |
2-Amino-5-Acetylbenzoic Acid |
53589-27-8 | 1g |
$ 592.00 | 2023-04-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A857532-1g |
2-Amino-5-Acetylbenzoic Acid |
53589-27-8 | ≥97% | 1g |
812.70 | 2021-05-17 | |
| eNovation Chemicals LLC | D771232-1g |
5-acetyl-2-aminobenzoic acid |
53589-27-8 | 97% | 1g |
$155 | 2023-09-01 | |
| eNovation Chemicals LLC | D771232-5g |
5-acetyl-2-aminobenzoic acid |
53589-27-8 | 97% | 5g |
$885 | 2023-05-17 | |
| Chemenu | CM156895-5g |
5-acetyl-2-aminobenzoic acid |
53589-27-8 | 97% | 5g |
$376 | 2022-12-31 | |
| Chemenu | CM156895-10g |
5-acetyl-2-aminobenzoic acid |
53589-27-8 | 97% | 10g |
$627 | 2022-12-31 |
5-Acetyl-2-aminobenzoic acid Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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